2-[4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanethioamide

• CAS No.: 1306606-60-9
• Molecular Formula: C6H5BrF3N3S
• Molecular Weight: 288.09 g/mol
• IUPAC Name: 2-[4-bromo-3-(trifluoromethyl)pyrazol-1-yl]ethanethioamide
• InChI: InChI=1S/C6H5BrF3N3S/c7-3-1-13(2-4(11)14)12-5(3)6(8,9)10/h1H,2H2,(H2,11,14)
• InChI Key: BKLVFJJYDRCABZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CC(=S)N)C(F)(F)F)Br

Description

2-[4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanethioamide is a synthetic organic compound characterized by the presence of a bromine atom, a trifluoromethyl group, and a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanethioamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through a [3+2] cycloaddition reaction involving an alkyne and a hydrazine derivative.

Introduction of the Bromine and Trifluoromethyl Groups: The bromine and trifluoromethyl groups can be introduced through electrophilic aromatic substitution reactions using appropriate brominating and trifluoromethylating agents.

Attachment of the Ethanethioamide Moiety: The ethanethioamide group can be attached via a nucleophilic substitution reaction involving an appropriate thiol and an alkylating agent.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanethioamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the ethanethioamide group to an amine.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Amines, thiols, and other nucleophiles.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanethioamide has several scientific research applications:

Medicinal Chemistry: The compound can be used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Agrochemicals: It can be used in the development of new pesticides or herbicides due to its unique chemical properties.

Materials Science: The compound can be incorporated into polymers or other materials to impart specific properties such as increased stability or reactivity.

Mechanism of Action

The mechanism of action of 2-[4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanethioamide involves its interaction with specific molecular targets. The bromine and trifluoromethyl groups can enhance the compound’s binding affinity to certain enzymes or receptors, leading to inhibition or activation of specific biochemical pathways . The pyrazole ring can also play a role in stabilizing the compound’s interaction with its target .

Comparison with Similar Compounds

Similar Compounds

4-Bromo-3-(trifluoromethyl)aniline: This compound shares the bromine and trifluoromethyl groups but lacks the pyrazole ring and ethanethioamide moiety.

2-Bromo-5-iodo-(trifluoromethyl)benzene: Similar in having halogen and trifluoromethyl groups but differs in the overall structure and functional groups.

Uniqueness

2-[4-bromo-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanethioamide is unique due to the combination of its functional groups and the presence of the pyrazole ring, which can confer specific chemical reactivity and biological activity not found in the similar compounds listed above .